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Methyl Tridecanoate in a Multi-Standard Mix

The primary source of data comes from a 2025 study that analyzed a mix of 37 FAMEs. In this mix, Methyl

Tridecanoate (C13:0) was present at a concentration of 20 mg/mL [1]. The table below shows its context

within a subset of the FAME standards analyzed.

FAME Standard . Concentration Structural
Systematic Name

Name (mg/mL) Nomenclature

Methyl undecanoate Methyl undecanoate 20 C11:.0

Methyl tridecanoate Methyl tridecanoate 20 C13:0

Methyl Methyl 20 C15:.0

pentadecanoate pentadecanoate

Methyl myristate Methyl tetradecanoate 40 C14:0

Methyl palmitate Methyl hexadecanoate 60 C16:0

This data shows that Methyl Tridecanoate was one of several saturated odd-chain fatty acid methyl esters

included in the standard mix at a mid-range concentration [1].
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Detailed Experimental Protocol

The quantitative data above was generated using a specific and reproducible GC-MS protocol. Here is the

detailed methodology you can follow [1]:

e Sample Preparation & Derivatization: Add 300 uL of the sample to 3 mL of methanolic KOH to

convert fatty acids into their methyl ester forms. Extract the mixture with 4 mL of hexane and
centrifuge at 7000 rpm for 7 minutes. The supernatant (hexane layer containing FAMES) is then

transferred to a vial for analysis [1].
e GC-MS Instrument Parameters: The following conditions were used for separation and detection [1]:

o

[e]

[e]

[e]

[e]

Column: Rt-2560 (100 m, 0.25 mm ID, 0.20 um)

Injector Temp.: 250 °C (split mode)

Oven Temp. Program: 40 °C (hold 2 min), then increase to 240 °C at 4 °C/min (hold 15 min)
Carrier Gas: Helium, constant flow of 1.02 mL/min

Detection: Mass Spectrometer (MS), Selective lon Monitoring (SIM) mode

This experimental workflow is summarized in the diagram below.
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Sample Collection
(Whole Blood, Serum, Plasma)

GC-MS Analysis
(Inject supernatant)

(Column: Rt-2560, 100m)

(Oven: 40°C - 240°C)

(Carrier Gas: He, 1.02 mL/mirD :

(Detection: MS (SIM Mode)) :

GC-MS Parameters
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Key Considerations for Your Comparison Guide

To build a comprehensive guide, you may need to consult additional resources, but the available information

provides a solid starting point:

e Chromatographic Performance: The Rt-2560 column is highly recommended for detailed FAME
analysis, especially for resolving complex isomer patterns. Its 100-meter length and highly polar
biscyanopropy! polysiloxane stationary phase provide excellent separation based on chain length,
degree of unsaturation, and geometry of double bonds (cis/trans) [2].

e Matrix Considerations: The cited study concluded that while FAME concentrations strongly correlate
between plasma and serum, they differ significantly in whole blood. The researchers identified
plasma as the most ideal matrix for detecting and quantifying circulating fatty acids [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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